![molecular formula C15H20O B1242376 (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan](/img/structure/B1242376.png)
(5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan
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Overview
Description
Furanodiene is a bioactive natural product isolated from several plants of the genus Curcuma. It is a sesquiterpene compound known for its therapeutic potential against cancer, inflammation, and angiogenesis . Furanodiene has been systematically studied for its anti-cancer potential, particularly in overcoming multidrug resistance in cancer therapy .
Scientific Research Applications
Furanodiene has a wide range of scientific research applications, including:
Preparation Methods
Synthetic Routes and Reaction Conditions: Furanodiene is typically isolated from the essential oil of Curcuma wenyujin using supercritical fluid extraction with carbon dioxide (SFE-CO2) and purified by recrystallization with alcohol . The structure of furanodiene is confirmed through various analytical techniques such as UV, MS, and NMR analysis .
Industrial Production Methods: The industrial production of furanodiene involves the extraction of essential oils from Curcuma species, followed by purification processes to isolate furanodiene. The crystal form A of furanodiene has been developed to improve its pharmacokinetic activity and drugability .
Chemical Reactions Analysis
Types of Reactions: Furanodiene undergoes various chemical reactions, including oxidation, reduction, and substitution. It is known to affect mitochondrial function and cellular ATP levels by way of AMPK activation .
Common Reagents and Conditions: Common reagents used in the reactions involving furanodiene include oxidizing agents, reducing agents, and various catalysts. The conditions for these reactions vary depending on the desired outcome, such as temperature, pressure, and solvent used.
Major Products Formed: The major products formed from the reactions of furanodiene include various oxidized and reduced derivatives, which have been studied for their biological activities .
Mechanism of Action
Furanodiene exerts its effects primarily through the induction of apoptosis in cancer cells. It modulates several key signaling pathways, including MAPKs/ERK, NF-κB, and Akt . By interfering with these pathways, furanodiene inhibits cell viability, induces cytotoxicity, and suppresses cell proliferation . Additionally, it affects mitochondrial function and reduces cellular ATP levels through AMPK activation .
Comparison with Similar Compounds
Furanodiene is often compared with other sesquiterpenes such as germacrone and curdione. These compounds share similar anti-cancer properties but differ in their specific mechanisms of action and molecular targets . Furanodiene is unique in its ability to reverse multidrug resistance and its broad-spectrum anti-cancer activity .
Similar Compounds:
- Germacrone
- Curdione
- β-Elemene
Furanodiene stands out due to its potent anti-cancer effects and its ability to modulate multiple signaling pathways, making it a promising candidate for further research and development in cancer therapy .
properties
Molecular Formula |
C15H20O |
---|---|
Molecular Weight |
216.32 g/mol |
IUPAC Name |
(5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan |
InChI |
InChI=1S/C15H20O/c1-11-5-4-6-12(2)9-15-14(8-7-11)13(3)10-16-15/h6-7,10H,4-5,8-9H2,1-3H3/b11-7+,12-6- |
InChI Key |
VMDXHYHOJPKFEK-RZWYOFBOSA-N |
Isomeric SMILES |
C/C/1=C\CC2=C(C/C(=C\CC1)/C)OC=C2C |
SMILES |
CC1=CCC2=C(CC(=CCC1)C)OC=C2C |
Canonical SMILES |
CC1=CCC2=C(CC(=CCC1)C)OC=C2C |
synonyms |
furanodiene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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